Cas no 216505-56-5 (Isoxazole, 3-(3-methyl-5-phenyl-1H-pyrazol-4-yl)-)

• Product Name: Isoxazole, 3-(3-methyl-5-phenyl-1H-pyrazol-4-yl)-
• CAS No: 216505-56-5
• MF: C₁₃H₁₁N₃O
• MW: 225.245942354202
• CID: 1408841
• Update Time: 2024-08-16

Isoxazole, 3-(3-methyl-5-phenyl-1H-pyrazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 3-(3-methyl-5-phenyl-1H-pyrazol-4-yl)-

• Inchi： 1S/C13H11N3O/c1-9-12(11-7-8-17-16-11)13(15-14-9)10-5-3-2-4-6-10/h2-8H,1H3,(H,14,15)
• InChI Key： INWCWZDPOJPYNQ-UHFFFAOYSA-N
• SMILES： O1C=CC(C2=C(C3=CC=CC=C3)NN=C2C)=N1

Computed Properties

• Exact Mass: 225.09033

Experimental Properties

• Density: 1.225±0.06 g/cm3(Predicted)
• Boiling Point: 397.1±30.0 °C(Predicted)
• PSA: 54.71
• pka: 11.54±0.50(Predicted)